2-((4-methyl-1H-benzo[d]imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone hydrochloride

• IUPAC Name: 2-[(4-methyl-1H-benzimidazol-2-yl)sulfanyl]-1-piperidin-1-ylethanone;hydrochloride
• InChI: InChI=1S/C15H19N3OS.ClH/c1-11-6-5-7-12-14(11)17-15(16-12)20-10-13(19)18-8-3-2-4-9-18;/h5-7H,2-4,8-10H2,1H3,(H,16,17);1H
• InChI Key: CPLPGPREZRTNJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)NC(=N2)SCC(=O)N3CCCCC3.Cl
• Molecular Formula: C15H20ClN3OS
• Molecular Weight: 325.9 g/mol

Description

2-((4-methyl-1H-benzo[d]imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C15H20ClN3OS and its molecular weight is 325.86. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

This compound and its derivatives have been explored for their potential in treating diseases involving ACAT-1 overexpression. The insertion of a piperazine unit in place of a 6-methylene chain in the linker between head and tail moieties led to enhanced aqueous solubility and oral absorption, making such derivatives promising clinical candidates for ACAT-1 related treatments (Shibuya et al., 2018).

Antimicrobial Activity

Compounds structurally related to the one have demonstrated significant antibacterial and antifungal activities. For instance, certain derivatives have shown moderate to significant in vitro activities against various bacterial and fungal strains, comparable to standard drugs like chloramphenicol and fluconazole (Gan et al., 2010). Additionally, novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines and their derivatives have exhibited antimicrobial activity against clinical isolates of Gram-positive and Gram-negative bacteria (Reddy & Reddy, 2010).

Corrosion Inhibition

Benzimidazole derivatives, including those similar to the compound , have been studied as corrosion inhibitors for metals in acidic environments. Their inhibition efficiency increases with the concentration of inhibitors and demonstrates the potential for protecting metals from corrosion, with studies employing electrochemical techniques to evaluate their effectiveness (Yadav et al., 2016).